N,4,5-trimethyl-2-(2-phenylacetamido)thiophene-3-carboxamide

• IUPAC Name: N,4,5-trimethyl-2-[(2-phenylacetyl)amino]thiophene-3-carboxamide
• InChI: InChI=1S/C16H18N2O2S/c1-10-11(2)21-16(14(10)15(20)17-3)18-13(19)9-12-7-5-4-6-8-12/h4-8H,9H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key: PDQLVLWLQJWPJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)NC)NC(=O)CC2=CC=CC=C2)C
• Molecular Formula: C16H18N2O2S
• Molecular Weight: 302.4 g/mol

Description

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. Typical and significant synthetic methods to thiophene derivatives include the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives. The Paal–Knorr reaction is known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Chemical Reactions Analysis

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors. They play a prominent role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs).

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water. The specific physical and chemical properties of “N,4,5-trimethyl-2-(2-phenylacetamido)thiophene-3-carboxamide” are not provided in the sources retrieved.

Scientific Research Applications

Medicinal Chemistry

. .

Anti-Inflammatory Properties

. This makes them potentially useful in the treatment of conditions characterized by inflammation.

Antimicrobial Properties

. This means they could be used in the development of new antimicrobial drugs.

Anticancer Properties

. This suggests they could be used in the development of new cancer treatments.

Industrial Chemistry

. This means they could be used to protect metals from corrosion.

Material Science

. .

Mechanism of Action

Target of Action

N,4,5-Trimethyl-2-(2-phenylacetamido)thiophene-3-carboxamide is a synthetic thiophene derivative . Thiophene and its derivatives are a significant class of heterocyclic compounds with diverse applications in medicinal chemistry . .

Mode of Action

Thiophene derivatives are known to exhibit a wide range of biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .

Biochemical Pathways

Thiophene derivatives are known to interact with various biochemical pathways due to their diverse biological activities .

Result of Action

Thiophene derivatives are known to exhibit a wide range of therapeutic properties .